6-bromo-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxide

• IUPAC Name: 6-bromo-3,4-dihydro-1H-2λ6,1-benzothiazine 2,2-dioxide
• InChI: InChI=1S/C8H8BrNO2S/c9-7-1-2-8-6(5-7)3-4-13(11,12)10-8/h1-2,5,10H,3-4H2
• InChI Key: LEUKENDFIWVZIB-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)NC2=C1C=C(C=C2)Br
• Molecular Formula: C8H8BrNO2S
• Molecular Weight: 262.13 g/mol
• CAS RN: 3279-87-6

Description

6-bromo-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known by the name of bromocriptine, which is a dopamine receptor agonist. The synthesis of 6-bromo-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxide has been extensively studied, and its mechanism of action and physiological effects have been investigated.

Scientific Research Applications

Pharmacological Activity

The compound and its derivatives have been explored for their pharmacological effects. For instance, a study by Khelili et al. (2012) prepared and evaluated N-(2,2-Dimethyl-3,4-dihydro-2H-1-benzopyran-4-yl)-4H-1,2,4-benzothiadiazine-3-carboxamides 1,1-dioxides, noting strong myorelaxant activity on rat uterine smooth muscle, suggesting potential for uterine-related therapeutic applications (Khelili et al., 2012).

Synthesis and Chemical Applications

Several studies have focused on the synthesis of benzothiazine derivatives using 6-bromo-3,4-dihydro-1H-2,1-benzothiazine 2,2-dioxide or related compounds, demonstrating their versatility in organic synthesis. Khazaei et al. (2014) introduced a novel N-bromo sulfonamide reagent for synthesizing 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s, showcasing the utility of 6-bromo derivatives as catalysts in organic reactions (Khazaei et al., 2014).

Material Science and Dye Applications

Research by Rajagopal and Seshadri (1990) explored the use of 3-Amino-7-nitro-2H-1,2-benzothiazine 1,1-dioxide, a related compound, in the synthesis of azo disperse dyes for polyester, evaluating their application properties and fastness (Rajagopal & Seshadri, 1990).

Antibacterial Activity

The exploration of benzothiazine derivatives for antimicrobial activity is also notable. Abdel-Aziem et al. (2021) synthesized compounds with strong inhibition activity against specific Gram-positive and Gram-negative bacteria, highlighting the potential of 6-bromo derivatives in developing new antibacterial agents (Abdel-Aziem et al., 2021).

Synthesis routes and methods

Procedure details

NBS (1.5 g, 8.2 mmol) was added to a solution of 3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide (1.5 g, 8.2 mmol) in DMF (15 mL). The reaction mixture was stirred overnight at ambient temperature followed by addition of water (200 mL) and EtOAc (100 mL). The two layers were separated and the aqueous phase was extracted with EtOAc (100 mL×3). The combined organic phases were washed with brine (200 mL×3), dried over anhydrous sodium sulfate, and concentrated. The residue was purified by flash column chromatography on silica gel (EtOAc/hexane=1:3) to afford 6-bromo-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide (1.7 g, 79% yield).